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Compound of Interest

Compound Name:
4-Bromo-3,5-dimethoxybenzyl

alcohol

Cat. No.: B1279184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-3,5-dimethoxybenzyl
alcohol, a key building block in organic synthesis. The document details its chemical structure,

physical and spectroscopic properties, a validated synthesis protocol, and its applications in

research and development, particularly within the pharmaceutical industry.

Core Chemical Identity and Properties
4-Bromo-3,5-dimethoxybenzyl alcohol is a substituted benzyl alcohol derivative. The

presence of a bromine atom and two methoxy groups on the aromatic ring makes it a versatile

intermediate for introducing this specific moiety into more complex molecular architectures.[1] It

is primarily utilized in organic synthesis for the preparation of pharmaceuticals and other fine

chemicals.[1]

Chemical Structure:

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 61367-62-2 [1][2][3][4]

Molecular Formula C₉H₁₁BrO₃ [1][5]

Molecular Weight 247.09 g/mol [1]

Appearance White to off-white solid [1]

Melting Point 96-102°C [1][3]

Boiling Point 348.1°C [1]

Purity 97.5-100% [1]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of 4-Bromo-3,5-
dimethoxybenzyl alcohol. The following tables summarize its nuclear magnetic resonance

(NMR) spectral data.

Table 2: ¹H NMR Spectral Data

Solvent: CDCl₃, Frequency: 300 MHz

Chemical Shift
(δ) ppm

Multiplicity Integration Assignment Reference

6.50 s 2H
H-2, H-6

(Aromatic)
[3]

4.57 s 2H Ar-CH₂ [3]

3.75 s 6H OCH₃ [3]

2.48 s 1H OH [3]

Table 3: ¹³C NMR Spectral Data

Solvent: CDCl₃
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Chemical Shift (δ) ppm Assignment Reference

158.3 C-3, C-5 [3]

142.7 C-1 [3]

121.7 C-4 [3]

112.5 C-2, C-6 [3]

63.3 Ar-CH₂ [3]

62.0 OCH₃ [3]

Experimental Protocol: Synthesis
The synthesis of 4-Bromo-3,5-dimethoxybenzyl alcohol is commonly achieved through the

reduction of its corresponding benzoic acid methyl ester.[3]

Objective: To synthesize 4-Bromo-3,5-dimethoxybenzyl alcohol via the reduction of methyl

4-bromo-3,5-dimethoxybenzoate.

Materials:

Methyl 4-bromo-3,5-dimethoxybenzoate (5.48 g, 0.02 mol)

Lithium aluminium hydride (LiAlH₄) (4.43 g, 0.12 mol)

Anhydrous Tetrahydrofuran (THF), freshly distilled (125 mL)

Saturated ammonium chloride solution

Dilute hydrochloric acid

Ethyl acetate

Petroleum ether

Procedure:
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A solution of LiAlH₄ (4.43 g) in anhydrous THF (45 mL) is prepared in a reaction vessel.

A solution of methyl 4-bromo-3,5-dimethoxybenzoate (5.48 g) in THF (80 mL) is added

slowly and dropwise to the stirring LiAlH₄ solution at 0°C.[3]

The reaction mixture is stirred at 0°C for 15 minutes.

The mixture is then allowed to warm to room temperature and is stirred for an additional 8

hours.[3]

Upon completion, the reaction is quenched by the addition of a saturated ammonium

chloride solution (140 mL) and stirred for 1 hour.[3]

The mixture is acidified with dilute hydrochloric acid and extracted three times with ethyl

acetate (3 x 25 mL).[3]

The combined organic phases are dried, and the solvent is evaporated.

The resulting crude product is recrystallized from petroleum ether to yield colorless prismatic

crystals of 4-bromo-3,5-dimethoxybenzyl alcohol.[3]

Expected Yield: 90% (4.42 g).[3]

Applications in Research and Drug Development
4-Bromo-3,5-dimethoxybenzyl alcohol serves as a crucial intermediate in the synthesis of

more complex molecules.[1] Its functional groups—a hydroxyl, a bromo substituent, and two

methoxy groups—provide multiple reaction sites for further chemical transformations.

Pharmaceutical Synthesis: It is frequently employed in the development of active

pharmaceutical ingredients (APIs) where a brominated aromatic structure is required.[1] The

bromoarene moiety allows for its use as a ligand in various coupling reactions, which are

fundamental in medicinal chemistry.[2]

Organic Synthesis Building Block: This compound is a versatile building block for creating a

wide range of organic compounds and specialty materials.[1]
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Research Applications: In laboratory settings, it is used to study chemical reactions and

develop novel organic compounds.[1] A deuterated version, 4-Bromo-3,5-dimethoxybenzyl
alcohol-d6, is available for use as an internal standard or tracer in quantitative analyses by

NMR, GC-MS, or LC-MS.[6]

Visualized Workflow and Pathways
The following diagrams illustrate key processes and relationships relevant to 4-Bromo-3,5-
dimethoxybenzyl alcohol.
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Starting Material & Reagent

Reaction & Workup

Methyl 4-bromo-3,5-dimethoxybenzoate
in Anhydrous THF

1. Dropwise addition at 0°C

Substrate

LiAlH4 Solution
in Anhydrous THF

Reducing Agent

2. Stir for 8h at RT

3. Quench with sat. NH4Cl

4. Acidify & Extract with EtOAc

5. Recrystallize from Pet. Ether

4-Bromo-3,5-dimethoxybenzyl
alcohol (Product)

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Bromo-3,5-dimethoxybenzyl alcohol.
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Key Application Areas

Resulting Products

4-Bromo-3,5-dimethoxybenzyl
alcohol

Pharmaceutical
Intermediate

Organic Synthesis
Building Block

Ligand in Coupling
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Active Pharmaceutical
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Complex Organic
Molecules
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Chemicals
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Caption: Applications and derivatives of the core compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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